2-[(E)-{2-[4,6-BIS(PIPERIDIN-1-YL)-1,3,5-TRIAZIN-2-YL]HYDRAZIN-1-YLIDENE}METHYL]-4-IODOPHENOL

• IUPAC Name: 2-[(E)-[[4,6-di(piperidin-1-yl)-1,3,5-triazin-2-yl]hydrazinylidene]methyl]-4-iodophenol
• InChI: InChI=1S/C20H26IN7O/c21-16-7-8-17(29)15(13-16)14-22-26-18-23-19(27-9-3-1-4-10-27)25-20(24-18)28-11-5-2-6-12-28/h7-8,13-14,29H,1-6,9-12H2,(H,23,24,25,26)/b22-14+
• InChI Key: AYQVZZJPAHFWJG-HYARGMPZSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC(=NC(=N2)NN=CC3=C(C=CC(=C3)I)O)N4CCCCC4
• Isomeric SMILES: C1CCN(CC1)C2=NC(=NC(=N2)N/N=C/C3=C(C=CC(=C3)I)O)N4CCCCC4
• Molecular Formula: C20H26IN7O
• Molecular Weight: 507.4 g/mol

Description

2-[(E)-{2-[4,6-BIS(PIPERIDIN-1-YL)-1,3,5-TRIAZIN-2-YL]HYDRAZIN-1-YLIDENE}METHYL]-4-IODOPHENOL is a complex organic compound with a unique structure that includes a triazine ring, piperidine groups, and an iodophenol moiety

Preparation Methods

The synthesis of 2-[(E)-{2-[4,6-BIS(PIPERIDIN-1-YL)-1,3,5-TRIAZIN-2-YL]HYDRAZIN-1-YLIDENE}METHYL]-4-IODOPHENOL involves multiple steps. The key steps include the formation of the triazine ring, the introduction of piperidine groups, and the iodination of the phenol ring. The reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve scaling up these reactions using continuous flow reactors and optimizing reaction conditions to maximize efficiency and minimize waste.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The triazine ring can be reduced under specific conditions.

Substitution: The iodine atom on the phenol ring can be substituted with other functional groups using nucleophilic substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like sodium azide. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-[(E)-{2-[4,6-BIS(PIPERIDIN-1-YL)-1,3,5-TRIAZIN-2-YL]HYDRAZIN-1-YLIDENE}METHYL]-4-IODOPHENOL has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It may have potential as a biochemical probe for studying enzyme interactions.

Medicine: Its unique structure could be explored for developing new therapeutic agents.

Industry: It can be used in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets. The triazine ring and piperidine groups may interact with enzymes or receptors, modulating their activity. The iodophenol moiety can participate in redox reactions, influencing cellular processes. The exact pathways involved depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Similar compounds include other triazine derivatives and iodophenol compounds. Compared to these, 2-[(E)-{2-[4,6-BIS(PIPERIDIN-1-YL)-1,3,5-TRIAZIN-2-YL]HYDRAZIN-1-YLIDENE}METHYL]-4-IODOPHENOL is unique due to its combination of functional groups, which confer distinct chemical and biological properties. Some similar compounds are:

• 2,4,6-Tris(piperidin-1-yl)-1,3,5-triazine
• 4-Iodophenol These compounds share some structural features but differ in their overall reactivity and applications.